Cas no 18907-67-0 (1-[4-(2-phenylethyl)piperazin-1-yl]propan-1-one hydrochloride (1:1))

• Product Name: 1-[4-(2-phenylethyl)piperazin-1-yl]propan-1-one hydrochloride (1:1)
• CAS No: 18907-67-0
• MF: C₁₅H₂₃ClN₂O
• MW: 282.808923006058
• CID: 1384178
• PubChem ID: 205883
• Update Time: 2025-04-20

1-[4-(2-phenylethyl)piperazin-1-yl]propan-1-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-phenylethyl)piperazin-1-yl]propan-1-one hydrochloride (1:1)
• 18907-67-0
• 1-Phenethyl-4-propionylpiperazine hydrochloride
• DTXSID80172299
• Piperazine, 1-phenethyl-4-propionyl-, hydrochloride

• Inchi： 1S/C15H22N2O.ClH/c1-2-15(18)17-12-10-16(11-13-17)9-8-14-6-4-3-5-7-14;/h3-7H,2,8-13H2,1H3;1H
• InChI Key： MIETZSAXJSXVBZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC)N1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 282.15009
• Monoisotopic Mass: 282.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55